Cas no 313479-96-8 (3-(benzenesulfonyl)-8-ethoxy-2H-chromen-2-one)

• Product Name: 3-(benzenesulfonyl)-8-ethoxy-2H-chromen-2-one
• CAS No: 313479-96-8
• MF: C₁₇H₁₄O₅S
• MW: 330.355063915253
• CID: 5435670
• PubChem ID: 555796
• Update Time: 2025-07-21

3-(benzenesulfonyl)-8-ethoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• Oprea1_630070
• 3-(benzenesulfonyl)-8-ethoxy-2H-chromen-2-one
• 8-Ethoxy-3-(phenylsulfonyl)-2H-chromen-2-one
• Coumarine, 8-ethoxy-3-phenylsulfonyl-
• 313479-96-8
• Oprea1_805330
• MAKKGGODINDEGH-UHFFFAOYSA-N
• AKOS001813160
• AB00683148-01
• F3165-0906
• VU0511271-1
• 8-Ethoxy-3-(phenylsulfonyl)-2H-chromen-2-one #
• SCHEMBL21033122
• 3-(benzenesulfonyl)-8-ethoxychromen-2-one

• Inchi： 1S/C17H14O5S/c1-2-21-14-10-6-7-12-11-15(17(18)22-16(12)14)23(19,20)13-8-4-3-5-9-13/h3-11H,2H2,1H3
• InChI Key： MAKKGGODINDEGH-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2OCC)C=C1S(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 330.05619472g/mol
• Monoisotopic Mass: 330.05619472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 78Ų

Additional information on 3-(benzenesulfonyl)-8-ethoxy-2H-chromen-2-one

Comprehensive Overview of 3-(Benzenesulfonyl)-8-ethoxy-2H-chromen-2-one (CAS No. 313479-96-8)

3-(Benzenesulfonyl)-8-ethoxy-2H-chromen-2-one (CAS No. 313479-96-8) is a synthetic organic compound belonging to the coumarin derivative family. This compound features a benzenesulfonyl group attached to the chromen-2-one core, with an ethoxy substituent at the 8-position. Its unique structure makes it a subject of interest in pharmaceutical research, material science, and chemical synthesis. The compound's CAS number 313479-96-8 serves as a unique identifier in chemical databases, ensuring precise tracking and regulatory compliance.

In recent years, the demand for coumarin derivatives has surged due to their diverse applications in drug discovery and fluorescence-based technologies. Researchers are particularly intrigued by the potential of 3-(benzenesulfonyl)-8-ethoxy-2H-chromen-2-one as a photoactive material or as a building block for biologically active molecules. Its benzenesulfonyl moiety enhances stability and modulates electronic properties, making it valuable for designing sensor molecules or therapeutic agents.

The synthesis of CAS 313479-96-8 typically involves multi-step organic reactions, including sulfonylation and etherification. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure purity and structural verification. Given the growing emphasis on green chemistry, efforts are underway to optimize its production using catalysis and solvent-free methods, aligning with global sustainability trends.

From a commercial perspective, 3-(benzenesulfonyl)-8-ethoxy-2H-chromen-2-one is supplied by specialized chemical manufacturers and research reagent providers. Its pricing and availability are influenced by factors such as raw material costs and regulatory requirements. Companies often highlight its high purity grade (>98%) and custom synthesis options to cater to diverse industrial needs.

In the context of user search trends, queries like "coumarin sulfonamide applications" or "CAS 313479-96-8 suppliers" reflect the compound's relevance in academic and industrial circles. Additionally, discussions on platforms like ResearchGate and PubMed underscore its role in anticancer research and optical materials. By integrating these SEO keywords, this article aims to address common inquiries while maintaining scientific rigor.

Safety and handling of 313479-96-8 adhere to standard laboratory protocols, emphasizing personal protective equipment (PPE) and proper waste disposal. While not classified as hazardous under major regulatory frameworks, its material safety data sheet (MSDS) provides detailed guidance for safe usage. Environmental considerations, such as biodegradability and ecotoxicology, are also areas of ongoing study.

Looking ahead, the versatility of 3-(benzenesulfonyl)-8-ethoxy-2H-chromen-2-one positions it as a promising candidate for interdisciplinary research. Innovations in nanotechnology and targeted drug delivery may further expand its utility. For stakeholders seeking cutting-edge chemical solutions, this compound exemplifies the intersection of molecular design and practical innovation.